Cas no 25452-26-0 (Phenol, 2-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]-)

Phenol, 2-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]- structure
25452-26-0 structure
Product Name:Phenol, 2-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]-
CAS No:25452-26-0
MF:C11H17NO2
MW:195.258183240891
CID:1422954
PubChem ID:6396085
Update Time:2025-04-20

Phenol, 2-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(2-hydroxy-1,1-dimethylethyl)amino]methyl]-
    • 2-[[(1-hydroxy-2-methylpropan-2-yl)amino]methyl]phenol
    • DTXSID50423144
    • 25452-26-0
    • Inchi: 1S/C11H17NO2/c1-11(2,8-13)12-7-9-5-3-4-6-10(9)14/h3-6,12-14H,7-8H2,1-2H3
    • InChI Key: CVGXHJDGKBVAGR-UHFFFAOYSA-N
    • SMILES: OCC(C)(C)NCC1C=CC=CC=1O

Computed Properties

  • Exact Mass: 195.12601
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49
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